Cas no 52698-54-1 (4-Pyrimidinamine, 5-ethyl-N-methyl- (9CI))

4-Pyrimidinamine, 5-ethyl-N-methyl- (9CI) structure
52698-54-1 structure
Product Name:4-Pyrimidinamine, 5-ethyl-N-methyl- (9CI)
CAS No:52698-54-1
MF:C7H11N3
MW:137.182340860367
CID:1021410
PubChem ID:45080324
Update Time:2025-04-20

4-Pyrimidinamine, 5-ethyl-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 5-ethyl-N-methyl- (9CI)
    • AKOS006358911
    • 52698-54-1
    • 5-ethyl-N-methylpyrimidin-4-amine
    • SCHEMBL12877702
    • 4-PYRIMIDINAMINE, 5-ETHYL-N-METHYL-
    • DB-325114
    • Inchi: 1S/C7H11N3/c1-3-6-4-9-5-10-7(6)8-2/h4-5H,3H2,1-2H3,(H,8,9,10)
    • InChI Key: GNSFYDGEWNHCOQ-UHFFFAOYSA-N
    • SMILES: N(C)C1C(=CN=CN=1)CC

Computed Properties

  • Exact Mass: 137.095
  • Monoisotopic Mass: 137.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8A^2
  • XLogP3: 1.3
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